Cas no 52366-04-8 (3-Isopropyl-1,2,4-oxadiazol-5-ol)

• Product Name: 3-Isopropyl-1,2,4-oxadiazol-5-ol
• CAS No: 52366-04-8
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• MDL: MFCD18089444
• CID: 1088351
• PubChem ID: 135581431
• Update Time: 2025-06-14

3-Isopropyl-1,2,4-oxadiazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-Isopropyl-1,2,4-oxadiazol-5-ol
• 3-isopropyl-1,2,4-oxadiazol-5-ol(SALTDATA: FREE)
• EN300-72036
• SCHEMBL682513
• CS-0259010
• 52366-04-8
• 3-propan-2-yl-4H-1,2,4-oxadiazol-5-one
• 3-isopropyl-2H-1,2,4-oxadiazol-5-one
• AKOS011598857
• 3-(propan-2-yl)-1,2,4-oxadiazol-5-ol
• 3-(propan-2-yl)-1,2,4-oxadiazol-5(4H)-one
• G80973
• 3-(1-Methylethyl)-1,2,4-oxadiazol-5(2H)-one
• Z1258992424
• CCA36604
• TJ1
• MFCD18089444
• DB-377785
• AKOS022185501
• BS-38149

• MDL： MFCD18089444
• Inchi： 1S/C5H8N2O2/c1-3(2)4-6-5(8)9-7-4/h3H,1-2H3,(H,6,7,8)
• InChI Key： MSHWTKGAZGNGGH-UHFFFAOYSA-N
• SMILES： O1C(NC(C(C)C)=N1)=O

Computed Properties

• Exact Mass: 128.058577502g/mol
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-Isopropyl-1,2,4-oxadiazol-5-ol

Recent Advances in the Study of 3-Isopropyl-1,2,4-oxadiazol-5-ol (CAS: 52366-04-8): A Comprehensive Research Brief

The compound 3-Isopropyl-1,2,4-oxadiazol-5-ol (CAS: 52366-04-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is derived from peer-reviewed journal articles, patent filings, and industry reports published within the last three years.

Recent studies have highlighted the versatility of 3-Isopropyl-1,2,4-oxadiazol-5-ol as a key intermediate in the synthesis of novel heterocyclic compounds. Its oxadiazole core is particularly noteworthy for its ability to engage in hydrogen bonding and π-π stacking interactions, making it a valuable scaffold in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising inhibitory activity against a range of enzymes, including kinases and proteases, which are critical targets in cancer and inflammatory diseases.

One of the most significant breakthroughs involves the optimization of synthetic routes for 3-Isopropyl-1,2,4-oxadiazol-5-ol. Researchers have developed a more efficient, one-pot synthesis method that reduces the number of steps and improves yield, as detailed in a recent Organic Process Research & Development article. This advancement not only enhances the scalability of production but also minimizes environmental impact by reducing solvent waste. The new method employs green chemistry principles, aligning with the pharmaceutical industry's growing emphasis on sustainability.

In terms of biological activity, preclinical studies have revealed that 3-Isopropyl-1,2,4-oxadiazol-5-ol derivatives exhibit notable anti-inflammatory and antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. These findings suggest potential applications in addressing antibiotic-resistant infections, a pressing global health challenge.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions responsible for the compound's bioactivity. Molecular docking simulations indicate that the isopropyl group at the 3-position plays a crucial role in binding to target proteins, while the oxadiazol-5-ol moiety contributes to stability and solubility. These insights are guiding the design of next-generation derivatives with enhanced pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 3-Isopropyl-1,2,4-oxadiazol-5-ol-based therapeutics. Issues such as metabolic stability and oral bioavailability need to be addressed through further structural optimization. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. Additionally, toxicological studies are underway to ensure the safety profile of these compounds for human use.

In conclusion, 3-Isopropyl-1,2,4-oxadiazol-5-ol (CAS: 52366-04-8) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted applications—from antimicrobial agents to kinase inhibitors—highlight its potential as a versatile pharmacophore. As research progresses, this compound is poised to make significant contributions to the development of novel therapeutics, particularly in areas of unmet medical need. Future studies should focus on advancing the most promising derivatives into clinical trials while continuing to elucidate the compound's mechanism of action at the molecular level.